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molecular formula C12H11N3O3 B8444092 Ethyl 6-pyridin-2-yl-3-oxo-2,3-dihydropyridazine-4-carboxylate

Ethyl 6-pyridin-2-yl-3-oxo-2,3-dihydropyridazine-4-carboxylate

Cat. No. B8444092
M. Wt: 245.23 g/mol
InChI Key: FWQPAVXANXBLFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07309701B2

Procedure details

Working as in example 19 for the preparation of ethyl 6-[4-(benzyloxy)phenyl]-3-oxo-2,3-dihydropyridazine-4-carboxylate, but starting with 31.1 g of diethyl hydroxy(pyridin-2-oxoethyl)malonate, 11.55 g of hydrazine dihydrochloride and 700 cm3 of ethanol, and after purification by chromatography on silica gel (particle size 40-63 μm, under an argon pressure of 150 kPa), eluting with dichloromethane, followed by recrystallization from ethanol, 6.9 g of ethyl 6-pyridin-2-yl-3-oxo-2,3-dihydropyridazine-4-carboxylate were obtained in the form of a yellow solid melting at 182° C.
Name
ethyl 6-[4-(benzyloxy)phenyl]-3-oxo-2,3-dihydropyridazine-4-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
diethyl hydroxy(pyridin-2-oxoethyl)malonate
Quantity
31.1 g
Type
reactant
Reaction Step Two
Name
hydrazine dihydrochloride
Quantity
11.55 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
700 mL
Type
solvent
Reaction Step Four
Name
ethyl 6-pyridin-2-yl-3-oxo-2,3-dihydropyridazine-4-carboxylate

Identifiers

REACTION_CXSMILES
C(O[C:9]1[CH:14]=C[C:12]([C:15]2[CH:16]=[C:17]([C:22]([O:24][CH2:25][CH3:26])=[O:23])[C:18](=[O:21])[NH:19][N:20]=2)=[CH:11][CH:10]=1)C1C=CC=CC=1.Cl.Cl.[NH2:29]N>C(O)C>[N:29]1[CH:14]=[CH:9][CH:10]=[CH:11][C:12]=1[C:15]1[CH:16]=[C:17]([C:22]([O:24][CH2:25][CH3:26])=[O:23])[C:18](=[O:21])[NH:19][N:20]=1 |f:1.2.3|

Inputs

Step One
Name
ethyl 6-[4-(benzyloxy)phenyl]-3-oxo-2,3-dihydropyridazine-4-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)OC1=CC=C(C=C1)C=1C=C(C(NN1)=O)C(=O)OCC
Step Two
[Compound]
Name
diethyl hydroxy(pyridin-2-oxoethyl)malonate
Quantity
31.1 g
Type
reactant
Smiles
Step Three
Name
hydrazine dihydrochloride
Quantity
11.55 g
Type
reactant
Smiles
Cl.Cl.NN
Step Four
Name
ethanol
Quantity
700 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
after purification by chromatography on silica gel (particle size 40-63 μm
WASH
Type
WASH
Details
under an argon pressure of 150 kPa), eluting with dichloromethane
CUSTOM
Type
CUSTOM
Details
followed by recrystallization from ethanol

Outcomes

Product
Name
ethyl 6-pyridin-2-yl-3-oxo-2,3-dihydropyridazine-4-carboxylate
Type
product
Smiles
N1=C(C=CC=C1)C=1C=C(C(NN1)=O)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 6.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.